Cas no 23491-45-4 (Hoechst 33258 trihydrochloride)

• Product Name: Hoechst 33258 trihydrochloride
• CAS No: 23491-45-4
• MF: C₂₅H₂₇Cl₃N₆O
• MW: 533.880481958389
• MDL: MFCD00012679
• CID: 52309
• PubChem ID: 24891414
• Update Time: 2025-04-18

Hoechst 33258 trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hoechst 33258
• Bisbenzimide
• p-(5-(5-(4-Methyl-1-piperazinyl)-1H-2-benzimidazolyl)-1H-2-benzimidazolyl)phenol trihydrochloride
• 2'-(4-Hydroxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5'-bibenzimidazole Trihydrochloride Hydrate[for Biochemical Research]
• BISBENZIMIDE H 33258
• Bisbenzimide H33258 Trihydrochloride
• p-[5-(4-methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl]phenol trihydrochloride
• BBIH
• Bisbenzimide H 33258 Hydrate
• Butyltin trichloride
• Hoechst Stain
• Pibenzimol HCl
• BXI-72
• HOE 33258
• NSC334072
• 33258 Hoechst
• Hoechst Dye 33258
• Bisbenzimidazole trihydrochloride
• Hoechst 33258 Trihydrochloride
• MHT095273M
• Hoechst 33258 (trihydrochloride)
• H 33258
• Phenol, 4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-, trihydrochloride
• Phenol, 4-(5-(4-methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)-, trihydrochloride
• Bisbenzimide H 33258 Fluorochrome trihydrochloride
• Bisbenzimide H 3325
• bisBenzimide H 33258 trihydrochloride
• H 33258 trihydrochloride
• Hoechst 33258 trihydrochloride; H 33258 trihydrochloride
• AKOS030210959
• CS-7568
• C25H24N6O 3HCl
• 4-[6-(4-Methyl-1-piperazinyl)[2,6'-bi-1H-benzimidazol]-2'-yl]phenol trihydrochloride
• UNII-MHT095273M
• Pibenzimol hydrochloride
• 4-(5-(4-Methylpiperazin-1-yl)-1H,1'H-[2,5'-bibenzo[d]imidazol]-2'-yl)phenol trihydrochloride
• Hoechst 33258, UltraPure grade
• p-(5-(4-Methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)phenol trihydrochloride
• 23491-45-4 (HCl)
• SY057920
• 4-(5-(4-METHYL-1-PIPERAZINYL) (2,5'-BI-1H-BENZIMIDAZOL)-2'-YL)-PHENOL, TRIHYDROCHLORIDE
• 2-(2-(4-HYDROXYPHENYL)-6-BENZIMIDAZOLYL)-6-(1-METHYL-4-PIPERZYL)
• 23491-45-4
• AKOS015903038
• EX-A2897
• MFCD00044760
• J-100038
• EINECS 245-690-6
• 4-(5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzo[d]imidazol-2'-yl)phenol trihydrochloride
• 4-(5-(4-Methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)phenol trihydrochloride
• NSC-322921
• 2-[2-(4-Hydroxyphenyl)-6-benzimidazoyl]-6-(1-methyl-4-piperazyl)benzimidazole trihydrochloride
• H1343
• Bisbenzimide H 33258 (0.2mL*5) (1mg/mL in Water) [for Cell Staining]
• Phenol, p-(5-(5-(4-methyl-1-piperazinyl)-2-benzimidazolyl)-2-benzimidazolyl)-, trihydrochloride
• HB0786
• Bisbenzimide HCl
• Bisbenzimide H 33258 Fluorochrome, Trihydrochloride - CAS 23491-45-4
• A912877
• Bis-Benzimide H 33258
• NSC 322921
• BDBM50561016
• PIBENZIMOL TRIHYDROCHLORIDE
• BISBENZIMIDE TRIHYDROCHLORIDE
• AKOS030632783
• MFCD00012679
• 4-{6-[6-(4-methylpiperazin-1-yl)-1H-1,3-benzodiazol-2-yl]-1H-1,3-benzodiazol-2-yl}phenol trihydrochloride
• BCP19630
• BISBENZIMIDE TRIHYDROCHLORIDE [MI]
• 2'-(4-Hydroxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5'-bi-1H-benzimidazole Trihydrochloride
• B6236
• 2'-(4-Hydroxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5'-bi(1H-benzimidazole) trihydrochloride
• HOECHST-33258
• CHEMBL34922
• DTXSID5066900
• HY-15558A
• Bisbenzimide trihydrochloride;bisBenzimide H 33258 trihydrochloride; H 33258 trihydrochloride; Pibenzimol trihydrochloride
• H-33258
• HO-33258
• 2 inverted exclamation mark -(4-Hydroxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5 inverted exclamation mark -bibenzimidazole Trihydrochloride
• (2'-(4-Hydroxyphenyl)-5-(4-Methyl-1-Piperazinyl)-2,5'-Bi(1H-Benzimidazole) Trihydrochloride
• 2'-(4-Hydroxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5'-bibenzimidazole Trihydrochloride
• 4-(5-(4-Methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)phenol, trihydrochloride
• Hoechst 33258 3HCl
• BXI-72?
• AS-75157
• Phenol, 4-(6-(4-methyl-1-piperazinyl)(2,6'-bi-1H-benzimidazol)-2'-yl)-, hydrochloride (1:3)
• Q27284034
• C74213
• 4-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]phenol;trihydrochloride
• 4-[6-(4-methyl-1-piperazinyl)[2,6'-bi-1H-benzimidazol]-2'-yl]-phenol, trihydrochloride
• OKQAASMPIOSOEX-UHFFFAOYSA-N
• DB-046163
• Bisbenzimide;p-(5-(5-(4-Methyl-1-piperazinyl)-1H-2-benzimidazolyl)-1H-2-benzimidazolyl)phenol trihydrochloride
• FH36311
• Hoechst 33258 UltraPure
• Hoechst 33258 trihydrochloride

• MDL： MFCD00012679
• Inchi： 1S/C25H24N6O.3ClH/c1-30-10-12-31(13-11-30)18-5-9-21-23(15-18)29-25(27-21)17-4-8-20-22(14-17)28-24(26-20)16-2-6-19(32)7-3-16;;;/h2-9,14-15,32H,10-13H2,1H3,(H,26,28)(H,27,29);3*1H
• InChI Key： SMNPLAKEGAEPJD-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.OC1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 532.13100
• Monoisotopic Mass: 424.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 26
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1

Experimental Properties

• Color/Form: Yellow to yellowish green powder
• Density: 1.5099 (rough estimate)
• Melting Point: 280°C(lit.)
• Boiling Point: 643.1 °C at 760 mmHg
• Flash Point: 342.7 °C
• Refractive Index: 1.6300 (estimate)
• Solubility: H2O: 10 mg/mL
• Water Partition Coefficient: dissolution
• PSA: 84.07000
• LogP: 6.63950
• Color/Form: 1 mg/mL in H2O
• Solubility: dissolve in water

Hoechst 33258 trihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-S36-S24/25-S23
• FLUKA BRAND F CODES：3-8-10
• RTECS：SM1140500
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S24/25
• Risk Phrases：R22